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Compound of Interest

Compound Name: BI-135585

Cat. No.: B606072 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
BI-135585 is a potent and selective inhibitor of 11β-hydroxysteroid dehydrogenase 1 (11β-

HSD1), an enzyme that catalyzes the conversion of inactive cortisone to active cortisol within

cells. This mechanism makes BI-135585 a valuable tool for research in metabolic diseases,

particularly type 2 diabetes. Accurate and consistent preparation of BI-135585 stock solutions

is critical for obtaining reproducible results in cell-based assays. This document provides a

detailed protocol for the preparation, storage, and use of BI-135585 stock solutions in a cell

culture setting.

Physicochemical Properties
A summary of the key physicochemical properties of BI-135585 is presented below. This

information is essential for accurate calculations and handling of the compound.
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Property Value Source

IUPAC Name

(6S)-6-(2-hydroxy-2-

methylpropyl)-3-[(1S)-1-[4-(1-

methyl-2-oxo-4-

pyridinyl)phenyl]ethyl]-6-

phenyl-1,3-oxazinan-2-one

[1]

Molecular Formula C₂₈H₃₂N₂O₄ [1][2]

Molecular Weight 460.57 g/mol [2]

CAS Number 1114561-85-1 (free base) [2]

Appearance Solid powder [2]

Solubility Soluble in DMSO [2]

Mechanism of Action: 11β-HSD1 Inhibition
BI-135585 exerts its effect by binding to the active site of the 11β-HSD1 enzyme, preventing it

from converting cortisone into the active glucocorticoid, cortisol. This targeted inhibition is

crucial for studying the downstream effects of reduced intracellular cortisol levels.
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Caption: Mechanism of BI-135585 action.

Experimental Protocols
Materials and Equipment

BI-135585 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes (1.5 mL)

Sterile serological pipettes and pipette tips

Vortex mixer

Analytical balance

Laminar flow hood or biological safety cabinet
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Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol 1: Preparation of a 10 mM Master Stock
Solution
This protocol describes the preparation of a high-concentration master stock solution in DMSO.

It is recommended to perform these steps in a laminar flow hood to maintain sterility.

Calculate Required Mass: Use the following formula to determine the mass of BI-135585
powder needed: Mass (mg) = Desired Concentration (M) x Molecular Weight ( g/mol ) x

Volume (L) x 1000

Example for 1 mL of 10 mM stock: Mass (mg) = 0.010 mol/L x 460.57 g/mol x 0.001 L x

1000 = 4.61 mg

Weighing: Carefully weigh the calculated amount of BI-135585 powder using an analytical

balance.

Dissolution: a. Transfer the weighed powder into a sterile microcentrifuge tube. b. Add the

calculated volume of sterile DMSO (e.g., 1 mL for a 10 mM solution). c. Tightly cap the tube

and vortex thoroughly for 1-2 minutes until the powder is completely dissolved. Visually

inspect the solution against a light source to ensure no solid particles remain.

Aliquoting and Storage: a. Dispense the master stock solution into smaller, single-use

aliquots (e.g., 20 µL) in sterile microcentrifuge tubes. This minimizes the number of freeze-

thaw cycles. b. Clearly label each aliquot with the compound name, concentration, date, and

your initials. c. Store the aliquots according to the recommendations in Table 2.

Protocol 2: Preparation of Working Solutions for Cell
Culture
Working solutions are prepared by diluting the master stock solution directly into the cell culture

medium. The final concentration of DMSO in the medium should be kept low (typically ≤ 0.1%)

to avoid solvent-induced cytotoxicity.

Determine Final Concentration: BI-135585 has shown potent inhibition in the low nanomolar

range, with IC₅₀ values reported between 1 nM and 13 nM in various cellular assays.[3] A
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typical experimental range could be 1 nM to 100 nM.

Serial Dilution: It is best practice to perform a serial dilution to achieve low nanomolar

concentrations accurately. The formula C₁V₁ = C₂V₂ is used for all dilution calculations.

C₁ = Concentration of the stock solution

V₁ = Volume of the stock solution to be taken

C₂ = Desired final concentration

V₂ = Final volume of the diluted solution

Example Dilution Series (to achieve 10 nM in 10 mL of media): a. Intermediate Dilution:

Dilute the 10 mM master stock 1:1000 in sterile cell culture medium to create a 10 µM

intermediate stock. (e.g., add 1 µL of 10 mM stock to 999 µL of medium). b. Final Dilution:

Dilute the 10 µM intermediate stock 1:1000 into the final volume of cell culture medium. (e.g.,

add 10 µL of 10 µM stock to 10 mL of medium to get a final concentration of 10 nM).

Vehicle Control: Always prepare a vehicle control by adding the same final concentration of

DMSO to the cell culture medium as is present in the highest concentration of the

experimental group.
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5. Store at -20°C or -80°C Final Working Solution
(e.g., 1-100 nM)
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Caption: Workflow for stock solution preparation.

Storage and Stability
Proper storage is essential to maintain the integrity and activity of BI-135585.
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Form
Short-Term Storage (Days
to Weeks)

Long-Term Storage
(Months to Years)

Solid Powder 0 - 4°C (Dry, Dark) -20°C (Dry, Dark)

DMSO Stock Solution Not Recommended -20°C or -80°C (in aliquots)

Note: Avoid repeated freeze-thaw cycles of the DMSO stock solution, as this can compromise

the stability of the compound. Using single-use aliquots is strongly recommended. The solid

compound is stable for several weeks at ambient temperature, facilitating shipping.[2]

Safety Precautions
BI-135585 is for research use only and not for human or veterinary use.[2]

Handle the powder in a well-ventilated area or chemical fume hood to avoid inhalation.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

DMSO is an excellent solvent and can facilitate the absorption of other chemicals through

the skin.[4] Exercise caution when handling DMSO solutions.

Consult the Safety Data Sheet (SDS) for complete safety information before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Preparation of BI-135585 Stock
Solution for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606072#preparing-bi-135585-stock-solution-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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